2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)-N-(pyridin-4-yl)propanamide

• IUPAC Name: 2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]-N-pyridin-4-ylpropanamide
• InChI: InChI=1S/C19H18N4O2/c1-13-3-5-15(6-4-13)17-7-8-18(24)23(22-17)14(2)19(25)21-16-9-11-20-12-10-16/h3-12,14H,1-2H3,(H,20,21,25)
• InChI Key: YYIOXJVOVCQGPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)C(C)C(=O)NC3=CC=NC=C3
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol

Description

2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)-N-(pyridin-4-yl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is known for its unique chemical structure, which makes it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)-N-(pyridin-4-yl)propanamide is not fully understood. However, it has been proposed that this compound may exert its pharmacological effects by modulating various signaling pathways in the body, including the nuclear factor kappa B (NF-κB) pathway and the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
Studies have shown that 2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)-N-(pyridin-4-yl)propanamide exhibits various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to possess antioxidant properties, which may help protect the body against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)-N-(pyridin-4-yl)propanamide in lab experiments is its unique chemical structure, which makes it a promising candidate for drug development. However, one of the limitations of using this compound is its low solubility in water, which may limit its applications in certain experiments.

Future Directions

There are several future directions for research on 2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)-N-(pyridin-4-yl)propanamide. One potential direction is the further investigation of its potential use as a drug delivery system. Another direction is the exploration of its potential applications in the treatment of various diseases, such as cancer and inflammatory disorders. Additionally, future research could focus on improving the solubility of this compound in water, which may expand its potential applications in lab experiments.

Synthesis Methods

The synthesis of 2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)-N-(pyridin-4-yl)propanamide involves a series of chemical reactions. One of the commonly used methods is the reaction between 4-bromopyridine and p-tolylhydrazine, which produces 6-(4-bromopyridin-2-yl)pyridazin-3(2H)-one. This intermediate compound is then reacted with 4-pyridinecarboxaldehyde to form the final product.

Scientific Research Applications

2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)-N-(pyridin-4-yl)propanamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit various pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has also been investigated for its potential use as a drug delivery system.